Cas no 67215-17-2 (3-(4-methylphenyl)thio-1-propanamine)

3-(4-methylphenyl)thio-1-propanamine structure
67215-17-2 structure
Product Name:3-(4-methylphenyl)thio-1-propanamine
CAS No:67215-17-2
MF:C10H15NS
MW:181.29780125618
CID:1087918
PubChem ID:420618
Update Time:2025-09-28

3-(4-methylphenyl)thio-1-propanamine Chemical and Physical Properties

Names and Identifiers

    • 3-(p-Tolylthio)propan-1-amine
    • 3-(4-methylphenyl)sulfanylpropan-1-amine
    • 3-[(4-methylphenyl)thio]-1-propanamine(SALTDATA: FREE)
    • BS-36347
    • MFCD09932894
    • 3-[(4-methylphenyl)sulfanyl]propan-1-amine
    • AKOS000173746
    • CS-0359638
    • 67215-17-2
    • DTXSID00329485
    • SCHEMBL4440556
    • 3-[(4-METHYLPHENYL)THIO]-1-PROPANAMINE
    • STK873720
    • 3-(4-methylphenyl)thio-1-propanamine
    • MDL: MFCD09932894
    • Inchi: 1S/C10H15NS/c1-9-3-5-10(6-4-9)12-8-2-7-11/h3-6H,2,7-8,11H2,1H3
    • InChI Key: COIJEJZGZXPSIZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)CCCN

Computed Properties

  • Exact Mass: 181.09252066g/mol
  • Monoisotopic Mass: 181.09252066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 51.3Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 285.9±23.0 °C at 760 mmHg
  • Flash Point: 126.7±22.6 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(4-methylphenyl)thio-1-propanamine Security Information

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